Cas no 100511-04-4 (1H-Indole-3-carboxylic acid, 6-amino-2,3-dihydro-3-methyl-2-oxo-, ethylester)

• Product name: 1H-Indole-3-carboxylic acid, 6-amino-2,3-dihydro-3-methyl-2-oxo-, ethylester
• CAS No: 100511-04-4
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 1128144

1H-Indole-3-carboxylic acid, 6-amino-2,3-dihydro-3-methyl-2-oxo-, ethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 6-amino-2,3-dihydro-3-methyl-2-oxo-, ethylester
• 1H-Indole-3-carboxylic acid, 6-amino-2,3-dihydro-3-methyl-2-oxo-, ethyl ester

• Inchi： 1S/C12H14N2O3/c1-3-17-11(16)12(2)8-5-4-7(13)6-9(8)14-10(12)15/h4-6H,3,13H2,1-2H3,(H,14,15)
• InChI Key： YBOLMCFPLGZQDE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N)=C2)C(C)(C(OCC)=O)C1=O

Computed Properties

• Exact Mass: 234.10052

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 425.5±45.0 °C(Predicted)
• PSA: 81.42
• pka: 13.02±0.40(Predicted)